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Introduction: Dolomite is a double carbonate of calcium and magnesium with the chemical

formula CaMg(CO₃)₂. Its analysis is crucial in various industries, including construction,

agriculture, and pharmaceuticals, where the purity and composition of the raw material are

critical.[1] Complexometric titration using ethylenediaminetetraacetic acid (EDTA) is a reliable

and widely adopted method for determining the calcium and magnesium content in dolomite.

[2] This application note provides detailed protocols for this analytical procedure.

The principle of this method relies on the ability of EDTA, a hexadentate ligand, to form stable,

water-soluble complexes with calcium and magnesium ions.[3][4] The total concentration of

calcium and magnesium is determined by titrating the sample solution with a standardized

EDTA solution at a pH of 10, using Eriochrome Black T (EBT) as the indicator.[5][6] The

calcium concentration is then determined separately by titrating another aliquot of the sample

at a higher pH (around 12-13), where magnesium precipitates as magnesium hydroxide, using

an indicator specific for calcium, such as hydroxynaphthol blue or murexide.[2][6] The

magnesium content is subsequently calculated by subtracting the calcium content from the

total calcium and magnesium content.
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Standard EDTA Solution (0.05 M): Dry the disodium salt of EDTA (Na₂H₂Y·2H₂O) at 80°C for

2 hours. Accurately weigh approximately 18.61 g of the dried reagent, dissolve it in deionized

water, and dilute to 1000 mL in a volumetric flask. Standardize this solution against a primary

standard calcium carbonate solution.

Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of

concentrated ammonia solution and dilute to 1000 mL with deionized water.[7]

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) Solution (2 M): Dissolve 112 g of

KOH or 80 g of NaOH in deionized water and dilute to 1000 mL.

Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT in 100 mL of triethanolamine or

ethanol. This indicator is used for the combined titration of calcium and magnesium.[8] The

solution should be prepared fresh every few weeks.

Hydroxynaphthol Blue or Murexide Indicator: These are used as a solid mixture with an inert

salt like potassium chloride. They are used for the specific titration of calcium.

Triethanolamine (TEA): Used as a masking agent to prevent interference from small

amounts of iron, aluminum, and manganese.[9][10]

Hydrochloric Acid (HCl): Concentrated and dilute (1:1) solutions.

Sample Preparation
Accurately weigh about 0.5 g of finely powdered and dried dolomite sample into a 250 mL

beaker.

Moisten the sample with a small amount of deionized water.

Carefully add 20 mL of 1:1 HCl to dissolve the sample. Heat the beaker gently on a hot plate

in a fume hood to aid dissolution and to expel the carbon dioxide.[5]

If any residue remains, it may be silica. Filter the solution through a Whatman No. 40 filter

paper into a 250 mL volumetric flask. Wash the beaker and the filter paper thoroughly with

hot deionized water, collecting the washings in the same flask.
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Cool the solution to room temperature and dilute to the mark with deionized water. This is the

stock sample solution.

Titration for Total Calcium and Magnesium
Pipette 25.00 mL of the stock sample solution into a 250 mL Erlenmeyer flask.

Add 5 mL of triethanolamine to mask any interfering ions.

Add 10 mL of the ammonia buffer solution (pH 10).[5][6]

Add a pinch of EBT indicator. The solution should turn a wine-red color.

Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a

clear blue.[8] Record the volume of EDTA used (V₁).

Titration for Calcium
Pipette 25.00 mL of the stock sample solution into a 250 mL Erlenmeyer flask.

Add 5 mL of triethanolamine.

Add 10 mL of 2 M KOH or NaOH solution to raise the pH to about 12-13. This will precipitate

magnesium as magnesium hydroxide.[2][5]

Add a pinch of hydroxynaphthol blue or murexide indicator. The solution will turn pink.

Titrate immediately with the standardized 0.05 M EDTA solution until the color changes from

pink to a violet or blue color. Record the volume of EDTA used (V₂).

Data Presentation
The results of the titrations can be summarized in the following tables.

Table 1: Titration Data
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Analyte

Volume of
Sample
Aliquot
(mL)

Molarity of
EDTA (M)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
EDTA
Consumed
(mL)

Total Ca +

Mg
25.00 0.05 0.00 V₁ V₁

| Calcium (Ca) | 25.00 | 0.05 | 0.00 | V₂ | V₂ |

Table 2: Calculation of Results

Component
Formula for
Calculation

Example
Calculation

Result

% CaO

(% CaO) = (V₂ ×
M_EDTA ×
MW_CaO × 10) /
(Weight of sample)

(V₂ × 0.05 × 56.08 ×
10) / 0.5

Calculated Value

% MgO

(% MgO) = ((V₁ - V₂)

× M_EDTA ×

MW_MgO × 10) /

(Weight of sample)

((V₁ - V₂) × 0.05 ×

40.30 × 10) / 0.5
Calculated Value

% CaCO₃
(% CaCO₃) = % CaO

× 1.7848

Calculated %CaO ×

1.7848
Calculated Value

| % MgCO₃| (% MgCO₃) = % MgO × 2.0914 | Calculated %MgO × 2.0914 | Calculated Value |

Note: The factor of 10 in the formula accounts for the dilution of the initial sample to 250 mL

and taking a 25 mL aliquot.
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Caption: Workflow for Dolomite Analysis.
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Logical Relationship in Titrations
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Caption: Titration Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/General_Chemistry_Labs/Complexometric_Calcium_Determination_(Experiment)
https://www.youtube.com/watch?v=CDWNf7K0be4
https://www.scribd.com/document/206149312/EDTA-Titration-of-Calcium-and-Magnesium
https://www.chem.uci.edu/~unicorn/M3LC/handouts/Week7/calmagite.pdf
https://www.scribd.com/document/915464432/Quantitative-Estimation-of-Dolomite-NEP
https://pubs.rsc.org/en/content/articlelanding/1983/an/an9830801396
https://pubs.rsc.org/en/content/articlelanding/1983/an/an9830801396
https://pubs.rsc.org/en/content/articlelanding/1983/an/an9830801396
https://www.pharmaguideline.com/2021/10/masking-demasking-reagents.html
https://www.pharmaguideline.com/2021/10/masking-demasking-reagents.html
https://www.benchchem.com/product/b100054#complexometric-titration-for-dolomite-analysis
https://www.benchchem.com/product/b100054#complexometric-titration-for-dolomite-analysis
https://www.benchchem.com/product/b100054#complexometric-titration-for-dolomite-analysis
https://www.benchchem.com/product/b100054#complexometric-titration-for-dolomite-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

